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Compound Focus: Lecirelin

CAS No.: 61012-19-9

Cat. No.: S1793419

Lecirelin Application Notes and Protocols

Chemical and Pharmaceutical Profile

Lecirelin is a synthetic nonapeptide analog of Gonadotropin-Releasing Hormone (GnRH) that acts as a

potent GnRH agonist. [1] [2] It is used in veterinary medicine to regulate reproductive functions.

e Molecular Formula: C59H84N16012

e Molecular Weight: 1209.40 g-mol—? [1] [2] [3]

e CAS Number: 61012-19-9 [2] [3]

e Sequence: Pyr-His-Trp-Ser-Tyr-D-Gly(tBu)-Leu-Arg-Pro-NHEt [1]

¢ Pharmaceutical Form: Solution for injection (commercial veterinary product) [4]

Storage and Handling Conditions

Proper storage is critical for maintaining the stability and efficacy of Lecirelin.

Table 1: Storage Conditions for Lecirelin
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Form Condition Temperature Remarks
Commercial Protect from light; Not specified (typically Shelf Life: 2 years
Solution (Bioveta) Protect from frost [4] room temperature) (packaged for sale) [4]
Powder (for Sealed storage, away -80°C (2 years) / -20°C (1  Hygroscopic; use
research) from moisture [2] year) [2] desiccant [3]

¢ Shelf Life After Opening: For the commercial solution in 10 ml or 60 ml vials, the shelf life after first
opening is 28 days. For 2 ml ampoules, the product should be used immediately after opening. [4]

e Solubility: For research purposes, Lecirelin powder is soluble in water (25 mg/mL) and DMSO (12.1
mg/mL). [2]

Reconstitution and Working Solution Preparation (for
Research Use)

While the commercial product is a ready-to-use solution, researchers working with the powder form can use

the following protocol.

Protocol 3.1: Preparation of Stock and Working Solutions

e Equipment and Reagents: Lecirelin powder, sterile water or PBS (for aqueous stock) or DMSO (for
solvent stock), analytical balance, sterile vials, pipettes, and a 0.22 pum syringe filter.
e Calculation: Calculate the mass of powder required to achieve the desired stock concentration
based on the molecular weight (1209.40 g/mol).
¢ Reconstitution:
o Aqueous Stock Solution: Add the calculated amount of sterile water, PBS, or saline to the
powder to achieve a concentration of up to 25 mg/mL. Gently vortex or agitate to dissolve. [2]
o DMSO Stock Solution: Add the calculated volume of DMSO to achieve a concentration of up
to 12.1 mg/mL. Note that DMSO is hygroscopic and can impact solubility. [2]
¢ Sterile Filtration: For in vivo applications, filter the solution through a 0.22 um filter into a sterile vial.
e Aliquoting and Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-
thaw cycles. Store at -80°C for up to 6 months or -20°C for up to 1 month. [2]

Table 2: Sample Stock Solution Preparation Guide
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Solvent Target Concentration Volume of Solvent per 1 mg Lecirelin
Water / PBS 10 mM 82.7 uL

Water / PBS 25 mg/mL 40 L

DMSO 10 mM 82.7 uL

In Vivo Dosing and Administration Protocols

Lecirelin is administered via intramuscular (IM) injection. [1] [4] The dosage is highly dependent on the

target species and the indication.

Table 3: Veterinary Dosing Protocol for Lecirelin (based on commercial solution at 0.025 mg/mL)

Target Dosage Volume to

) Indication . . Timing

Species (per animal) Administer

Cattle [4] Oestrus sync, improve 50 ug 2 mi At time of insemination
conception rate, treat or as per sync protocol
acyclicity

Cattle [4] Treatment of ovarian 100 pg 4 ml Single injection
cysts

Female Induction of ovulation, 0.75 ug 0.03 ml Immediately after

Rabbits [4] improve conception rate artificial insemination

Experimental Dosage Findings in Rabbits: A study evaluating different doses of Lecirelin in nulliparous
and lactating rabbit provides critical data for researchers. Doses ranging from 0.3 pg to 1.0 pg per animal
were found sufficient for good reproductive performance (conception rate, litter size). The study also found

that higher doses (> 1.5 pg in lactating and > 2.0 pg in nulliparous does) led to an increased rate of abortions.

[5]

Protocol 4.1: Experimental Induction of Ovulation in Rabbits
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e Animal Preparation: Use nulliparous or lactating crossbred does (e.g., Hyplus strain). House
individually with access to a standard commercial diet and water. [5]

¢ Insemination: Perform artificial insemination using standard procedures.

¢ Lecirelin Administration: Immediately following insemination, administer Lecirelin via intramuscular
injection.

e Dosing: For a balance of efficacy and safety, use a dose between 0.3 pg and 1.0 pg per doe. [5]

e Monitoring: Record conception rate, litter size, number of stillborns, and any adverse events like
abortions.

Mechanism of Action and Signaling Pathway

Lecirelin functions as a GnRH receptor agonist. Its mechanism can be visualized through the following

signaling pathway.
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Diagram 1: Lecirelin GnRH Signaling Pathway. This diagram illustrates the molecular cascade triggered
by Lecirelin binding to the GnRH receptor on pituitary gonadotrope cells, leading to the secretion of

luteinizing hormone (LH) and follicle-stimulating hormone (FSH). [6]
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Key Experimental Applications and Findings

Lecirelin is primarily used in research related to reproductive physiology and pharmacology.

Table 4: Summary of Key Experimental Findings

Application /| Study

Model Key Finding Reference
Focus
Dosage Rabbit Does 0.3-1.0 pg dose is effective; higher doses (1.5  [5]
Optimization Mg) increase abortion risk.
Fertility Treatment Cattle Used to treat ovarian follicular cysts. 100 ug [4] [2]
dose is effective.
Synchronization Cattle 50 pg dose improves conception rate and [4] [6]
synchronizes ovulation.
In Vitro Contractility Bovine 2.07 uM concentration increases contraction [2]
Ovarian tension/frequency in preovulatory follicles.
Follicles

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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